Cas no 2229153-79-9 (tert-butyl N-3-fluoro-4-(trifluoroacetyl)phenylcarbamate)

• Product Name: tert-butyl N-3-fluoro-4-(trifluoroacetyl)phenylcarbamate
• CAS No: 2229153-79-9
• MF: C₁₃H₁₃F₄NO₃
• MW: 307.240837812424
• CID: 6157444
• PubChem ID: 165841230
• Update Time: 2025-06-08

tert-butyl N-3-fluoro-4-(trifluoroacetyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-fluoro-4-(trifluoroacetyl)phenylcarbamate
• EN300-1901455
• tert-butyl N-[3-fluoro-4-(trifluoroacetyl)phenyl]carbamate
• 2229153-79-9

• Inchi： 1S/C13H13F4NO3/c1-12(2,3)21-11(20)18-7-4-5-8(9(14)6-7)10(19)13(15,16)17/h4-6H,1-3H3,(H,18,20)
• InChI Key： JYPAYLACFGTBBG-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C(F)(F)F)=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 307.08315592g/mol
• Monoisotopic Mass: 307.08315592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-3-fluoro-4-(trifluoroacetyl)phenylcarbamate

Introduction to tert-butyl N-3-fluoro-4-(trifluoroacetyl)phenylcarbamate (CAS No: 2229153-79-9)

Tert-butyl N-3-fluoro-4-(trifluoroacetyl)phenylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2229153-79-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their stability, solubility, and ability to act as intermediates in synthetic pathways. The presence of both fluoro and trifluoroacetyl substituents in its molecular structure imparts unique physicochemical properties, making it a promising candidate for various biochemical and pharmacological studies.

The molecular structure of tert-butyl N-3-fluoro-4-(trifluoroacetyl)phenylcarbamate consists of a phenyl ring substituted at the 3-position with a fluorine atom and at the 4-position with a trifluoroacetyl group. The carbamate moiety is linked to a tert-butyl group, which enhances the compound's lipophilicity and metabolic stability. This structural arrangement not only influences its reactivity but also its potential biological activity, making it an attractive scaffold for designing novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the development of fluorinated compounds due to their enhanced bioavailability, metabolic stability, and improved binding affinity to biological targets. The fluorine atom in tert-butyl N-3-fluoro-4-(trifluoroacetyl)phenylcarbamate plays a crucial role in modulating these properties. Fluorine substitution can alter electronic distributions, influence conformational preferences, and enhance binding interactions with enzymes and receptors. These effects have been extensively studied in the context of antiviral, anticancer, and anti-inflammatory drugs, where fluorinated derivatives often exhibit superior pharmacokinetic profiles.

The trifluoroacetyl group further contributes to the complexity and functionality of this compound. Trifluoroacetyl derivatives are known for their ability to enhance the hydrophobicity of molecules, which can improve membrane permeability and oral bioavailability. Additionally, the trifluoromethyl group is frequently employed in drug design due to its ability to increase metabolic stability by resisting oxidative degradation. These features make tert-butyl N-3-fluoro-4-(trifluoroacetyl)phenylcarbamate a valuable building block for synthesizing advanced pharmaceutical candidates.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such compounds with biological targets with greater accuracy. Studies have shown that the structural features of tert-butyl N-3-fluoro-4-(trifluoroacetyl)phenylcarbamate can be optimized to enhance its efficacy against specific disease targets. For instance, computational simulations have suggested that modifications at the fluoro-substituted position could improve binding interactions with certain proteases involved in cancer progression.

The synthesis of tert-butyl N-3-fluoro-4-(trifluoroacetyl)phenylcarbamate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorine atoms often necessitates specialized synthetic methodologies to ensure high yields and purity. Techniques such as nucleophilic aromatic substitution (SNAr), metal-catalyzed cross-coupling reactions, and directed ortho-metalation (DoM) have been employed to incorporate fluorine substituents efficiently. The synthesis of the trifluoroacetyl group typically involves reductive trifluoromethylation or halogenation followed by acylation reactions.

Given its structural complexity, tert-butyl N-3-fluoro-4-(trifluoroacetyl)phenylcarbamate has been explored as an intermediate in the synthesis of more complex pharmacophores. Researchers have utilized this compound to develop novel inhibitors targeting enzymes overexpressed in pathogenic conditions. For example, derivatives of this carbamate have shown promise in inhibiting proteases associated with viral infections by disrupting critical catalytic residues through steric hindrance imposed by the bulky tert-butyl group.

The pharmacological potential of tert-butyl N-3-fluoro-4-(trifluoroacetyl)phenylcarbamate has been further investigated through in vitro and in vivo studies. Initial assays have demonstrated its ability to modulate enzyme activity by acting as a competitive inhibitor or substrate mimic. These findings suggest that further optimization could lead to the development of drugs with enhanced therapeutic efficacy and reduced side effects. Additionally, the compound's stability under various physiological conditions makes it a suitable candidate for formulation into oral or injectable dosage forms.

As research continues to uncover new applications for fluorinated compounds, tert-butyl N-3-fluoro-4-(trifluoroacetyl)phenylcarbamate is poised to play a significant role in next-generation drug discovery programs. Its unique structural features offer a rich platform for medicinal chemists to explore novel therapeutic strategies across multiple disease indications. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are essential to fully harness its potential and translate these findings into clinical applications that benefit patients worldwide.